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Compound of Interest

Compound Name: Croverin

Cat. No.: B2883552

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the preparation and handling of caroverine stock solutions in
Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQS)
Q1: What is the recommended solvent for preparing caroverine stock solutions?

Al: Caroverine, particularly caroverine hydrochloride, is soluble in DMSO.[1][2][3] This is the
recommended solvent for preparing high-concentration stock solutions for research purposes.

Q2: What is the solubility of caroverine hydrochloride in DMSO?

A2: The solubility of caroverine hydrochloride in DMSO is reported to be as high as 100 mg/mL.
[3]

Q3: How should | store my caroverine stock solution in DMSO?

A3: For optimal stability, it is recommended to aliquot the stock solution into single-use volumes
and store them under the following conditions:

e Long-term storage: -80°C for up to 6 months.[4]

e Short-term storage: -20°C for up to 1 month.[4][5]
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It is crucial to use the solution within these timeframes to ensure its potency.[4][5] Always seal
the storage containers tightly to protect from moisture.[4]

Q4: Can | store my caroverine stock solution at 4°C?

A4: While some suppliers suggest short-term storage at 0-4°C (days to weeks), the most
consistent recommendation for preserving the integrity of the compound in DMSO is freezing at
-20°C or -80°C.[1][4][5]

Q5: Should I be concerned about freeze-thaw cycles?

A5: Yes, repeated freeze-thaw cycles should be avoided as they can lead to product
inactivation.[4] It is best practice to aliquot the stock solution into smaller volumes for single-use
experiments.[5]

Troubleshooting Guide
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Problem

Potential Cause

Recommended Solution

Caroverine powder is not
dissolving in DMSO.

Insufficient mixing or low

temperature.

- Vortex the solution for several
minutes.- Gentle warming of
the solution (e.g., in a 37°C
water bath) can aid
dissolution.- Sonication can
also be used to help dissolve

the compound.[3][4]

Precipitate forms in the DMSO

stock solution upon storage.

The solution may be
supersaturated or stored

improperly.

- Ensure the storage
temperature is consistently
maintained at -20°C or -80°C.-
Before use, allow the vial to
come to room temperature and
vortex to see if the precipitate
redissolves.- If the precipitate
persists, gentle warming and
sonication may be attempted.
[4]

The solution appears cloudy or

hazy after dissolving.

Particulate matter or
insolubility at the prepared

concentration.

- Centrifuge the solution to
pellet any undissolved
particles and carefully aspirate
the supernatant.- Consider
preparing a slightly lower

concentration stock solution.

Working solution precipitates
when diluting the DMSO stock

in agueous media.

Caroverine has lower solubility

in aqueous solutions.

- Increase the percentage of
organic co-solvents in your
final working solution. For in
vivo formulations, co-solvents
like PEG300 and Tween-80
are often used in combination
with DMSO.[3][4]- Prepare the
working solution fresh just

before use.[4]
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Quantitative Data Summary

Parameter Value Source
Molecular Weight (Caroverine)  365.48 g/mol [1]
Molecular Weight (Caroverine

401.935 g/mol [5]
HCI)
Solubility in DMSO 100 mg/mL [3]
Long-Term Storage (Stock

) -80°C for up to 6 months [4]

Solution)
Short-Term Storage (Stock

-20°C for up to 1 month [41[5]

Solution)

Experimental Protocols

Protocol 1: Preparation of a 100 mg/mL Caroverine Hydrochloride Stock Solution in DMSO

Preparation: Allow the caroverine hydrochloride powder and anhydrous DMSO to equilibrate
to room temperature.

e Weighing: Accurately weigh the desired amount of caroverine hydrochloride powder in a
sterile conical tube.

e Dissolution: Add the appropriate volume of anhydrous DMSO to the powder to achieve a
final concentration of 100 mg/mL.

e Mixing: Vortex the solution thoroughly for 2-3 minutes to facilitate dissolution.

» Aiding Dissolution (if necessary): If the compound does not fully dissolve, sonicate the
solution for 5-10 minutes or warm it gently in a 37°C water bath until the solution is clear.[3]

[4]

 Aliquoting: Once fully dissolved, dispense the stock solution into single-use, light-protected,
and tightly sealed vials.
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+ Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-
term storage (up to 6 months).[4]

Visual Guides
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Caption: Workflow for preparing caroverine stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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